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Compound of Interest

Compound Name: Nitrofungin

Cat. No.: B164951

Essential Safety and Handling Guide for
Nitrofungin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Nitrofungin (2-Chloro-4-nitrophenol). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risks associated with this
chemical.

Chemical and Physical Properties

Nitrofungin, also known as 2-Chloro-4-nitrophenol, is a beige to yellow crystalline powder. It is
recognized for its antifungal properties. A summary of its key physical and chemical properties
is provided below.
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Property Value

Molecular Formula CeH4CINO3

Molecular Weight 173.55 g/mol
Appearance Beige to yellow powder
Melting Point 105-112 °C

. Insoluble in water; Soluble in ether, ethanol,
Solubility chloroform

Hazard Identification and Personal Protective
Equipment (PPE)

Nitrofungin is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in
contact with skin, and causes skin and eye irritation.[1] The following Personal Protective
Equipment (PPE) is mandatory when handling Nitrofungin to minimize exposure.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or Butyl rubber gloves.
Minimum thickness of 0.11

mm.

Provides a barrier against skin
contact. Nitrile gloves offer
good resistance to a variety of
chemicals, including phenols.
[2][3] For prolonged contact,
gloves with a breakthrough
time of >480 minutes are

recommended.[1]

Eye Protection

Chemical safety goggles with

side shields.

Protects eyes from dust
particles and potential

splashes.

Face Protection

Face shield (in addition to

goggles).

Recommended when there is
a significant risk of splashing

or dust generation.

Body Protection

A buttoned, long-sleeved

laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N95 dust
mask or a respirator with a

particulate filter.

Necessary when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation of airborne patrticles.

Detailed Handling and Experimental Protocols

Strict adherence to the following step-by-step protocols is essential for the safe handling of

Nitrofungin in a laboratory setting.

Protocol for Weighing and Preparing Nitrofungin Solutions:

o Preparation: Before handling, ensure that the designated work area, typically a chemical

fume hood, is clean and uncluttered. Verify that an emergency eyewash station and safety

shower are accessible and operational.
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e Donning PPE: Put on all required PPE as specified in the table above, ensuring gloves are
properly fitted over the cuffs of the lab coat.

e Weighing:

o Perform all weighing operations within a chemical fume hood or a balance enclosure to
contain any airborne powder.

o Use a dedicated, clean weighing vessel.

o Carefully scoop the required amount of Nitrofungin powder using a clean spatula. Avoid
creating dust clouds.

o Close the primary container of Nitrofungin immediately after weighing.
e Solution Preparation:

o In the chemical fume hood, add the weighed Nitrofungin powder to the desired solvent in
a suitable container.

o Stir the mixture gently to dissolve the powder, avoiding splashing.
e Post-Handling:

o Clean the spatula and weighing vessel thoroughly with an appropriate solvent in the fume
hood.

o Wipe down the work surface in the fume hood with a damp cloth or paper towel to remove
any residual powder. Dispose of the cleaning materials as hazardous waste.

o Carefully remove PPE, avoiding contact with any contaminated surfaces. Remove gloves
last and wash hands thoroughly with soap and water.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid and Response Protocol

1. Immediately remove any contaminated

clothing. 2. Flush the affected skin with copious
Skin Contact amounts of water for at least 15 minutes.[4] 3.

Wash the area thoroughly with soap and water.

[4] 4. Seek immediate medical attention.

1. Immediately flush the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.
Eye Contact )

[5][6] 2. Remove contact lenses if present and

easy to do so. 3. Seek immediate medical

attention.

1. Move the affected person to fresh air

immediately. 2. If breathing is difficult, provide
Inhalation oxygen. If breathing has stopped, administer

artificial respiration. 3. Seek immediate medical

attention.

1. Do NOT induce vomiting. 2. If the person is
Ingestion conscious, rinse their mouth with water. 3. Seek

immediate medical attention.

1. Alert others in the area. 2. Wearing
appropriate PPE, cover the spill with an
absorbent material (e.g., vermiculite, sand, or a
] ) commercial spill kit absorbent). 3. Carefully
Minor Spill . o
sweep up the absorbed material and place it in
a sealed, labeled container for hazardous waste
disposal. 4. Clean the spill area with a suitable

solvent and then with soap and water.

1. Evacuate the laboratory immediately and alert
others. 2. Close the laboratory doors and

Major Spill prevent entry. 3. Contact your institution's
emergency response team or local emergency

services.
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Disposal Plan

All Nitrofungin waste, including unused product, contaminated materials (e.g., gloves, paper
towels), and solutions, must be disposed of as hazardous waste.

Protocol for Nitrofungin Waste Disposal:
e Segregation: Do not mix Nitrofungin waste with other waste streams.
o Containment:

o Solid Waste: Collect all solid waste, including contaminated PPE and cleaning materials,
in a dedicated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Nitrofungin in a separate, sealed, and
clearly labeled hazardous waste container.

e Labeling: Label all waste containers with "Hazardous Waste," the full chemical name "2-
Chloro-4-nitrophenol,” and the associated hazards (e.g., "Toxic," "Irritant").

» Storage: Store hazardous waste containers in a designated, secure, and well-ventilated
area, away from incompatible materials.

» Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's environmental health and safety office or a licensed hazardous waste disposal
contractor.[1][7]

Visual Workflow for Safe Handling and Emergency
Response

The following diagrams illustrate the logical workflows for the routine handling of Nitrofungin
and the appropriate response to a spill.
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Caption: Workflow for the safe handling of Nitrofungin.
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Caption: Emergency response workflow for a Nitrofungin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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